2,3,4,9-Tetrahydro-1H-carbazol-1-amine hydrochloride

• IUPAC Name: 2,3,4,9-tetrahydro-1H-carbazol-1-amine;hydrochloride
• InChI: InChI=1S/C12H14N2.ClH/c13-10-6-3-5-9-8-4-1-2-7-11(8)14-12(9)10;/h1-2,4,7,10,14H,3,5-6,13H2;1H
• InChI Key: VSHVAJXHCFAQFF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)C3=CC=CC=C3N2)N.Cl
• Molecular Formula: C12H15ClN2
• Molecular Weight: 222.71 g/mol

Description

2,3,4,9-Tetrahydro-1H-carbazol-1-amine hydrochloride is a useful research compound. Its molecular formula is C12H15ClN2 and its molecular weight is 222.71 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Treatment for Human Papillomavirus Infections : An asymmetric synthesis method has been developed for a compound derived from 2,3,4,9-Tetrahydro-1H-carbazol-1-amine hydrochloride, showing potential as a treatment for human papillomavirus infections (Boggs et al., 2007).

• Biologically Active Compounds Synthesis : The compound has been used in the Ir-catalyzed asymmetric direct reductive amination of carbazol-1-ones, enabling one-pot synthesis of valuable biologically active compounds (Lyubimov et al., 2015).

• Antitumor Activity : Several novel hetero annulated carbazoles synthesized from 2,3,4,9-Tetrahydro-1H-carbazol-1-amine hydrochloride exhibited significant in vitro antitumor activity, especially against the MCF-7 cell line (Murali et al., 2017).

• Etherification and Amination Reactions : The compound was involved in a study demonstrating diastereoselective rearomative etherification/amination reactions, leading to 4-substituted-2,3,4,9-tetrahydro-1H-carbazoles (Abualnaja et al., 2021).

• One-Pot Synthesis of 9-Substituted Carbazoles : A study described a one-pot synthesis method for 9-substituted carbazoles from primary amine hydrochlorides and 2,5-dimethoxytetrahydrofuran, offering a mild and convenient synthesis approach (Kashima et al., 1987).

• Isoxazolyl and Pyrazolyl Carbazoles Synthesis : The compound has been used in the synthesis of isoxazolyl and pyrazolyl 2,3,4,9-tetrahydro-1H-carbazoles, which showed notable antibacterial and antifungal activities (Surendiran et al., 2008).

• Biodegradation Study : A study on the bacterial transformation of 2,3,4,9-tetrahydro-1H-carbazole demonstrated its biotransformation by a biphenyl-degrading bacterium, revealing insights into the environmental degradation of carbazole derivatives (Waldau et al., 2009).

• Synthesis of Ramatroban : The compound was used in a chemoenzymatic route for synthesizing (R)-ramatroban, demonstrating the efficacy of lipases and oxidoreductases as biocatalysts for producing chiral intermediates (Busto et al., 2012).